Cas no 792941-64-1 (5-3-(2,4-Dichlorophenoxy)propyl-4-ethyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-3-(2,4-Dichlorophenoxy)propyl-4-ethyl-4H-1,2,4-triazole-3-thiol
• CAS No: 792941-64-1
• MF: C₁₃H₁₅Cl₂N₃OS
• MW: 332.248699426651
• MDL: MFCD06665873
• CID: 3081988
• PubChem ID: 3163487
• Update Time: 2025-04-21

5-3-(2,4-Dichlorophenoxy)propyl-4-ethyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(3-(2,4-Dichlorophenoxy)propyl)-4-ethyl-4H-1,2,4-triazole-3-thiol
• VS-01972
• STK197708
• 5-[3-(2,4-dichlorophenoxy)propyl]-4-ethyl-4H-1,2,4-triazole-3-thiol
• HMS2734D09
• ALBB-003316
• NCGC00329794-01
• AB00580076-07
• 792941-64-1
• MFCD06665873
• CHEMBL1337410
• SMR000290904
• CS-0319415
• AKOS000283492
• BBL008702
• MLS000718636
• 3-[3-(2,4-dichlorophenoxy)propyl]-4-ethyl-1H-1,2,4-triazole-5-thione
• DTXSID501324341
• H22714
• 5-3-(2,4-Dichlorophenoxy)propyl-4-ethyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD06665873
• Inchi： 1S/C13H15Cl2N3OS/c1-2-18-12(16-17-13(18)20)4-3-7-19-11-6-5-9(14)8-10(11)15/h5-6,8H,2-4,7H2,1H3,(H,17,20)
• InChI Key： XFWYRFLHGBMWKQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCCCC1=NNC(N1CC)=S)Cl

Computed Properties

• Exact Mass: 331.0312887Da
• Monoisotopic Mass: 331.0312887Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 69Ų